Cas no 1800477-35-3 (5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 1800477-35-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5071236
• PubChem ID: 134828270
• Update Time: 2025-05-23

5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one
• 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 5-amino-1,3-dimethyl-6-(3-propoxyphenoxy)benzimidazol-2-one
• starbld0013763
• SCHEMBL21458947
• 5-Amino-1,3-dihydro-1,3-dimethyl-6-(3-propoxyphenoxy)-2H-benzimidazol-2-one
• 2H-Benzimidazol-2-one, 5-amino-1,3-dihydro-1,3-dimethyl-6-(3-propoxyphenoxy)-
• XH0142
• DB-397914
• CS-0067126
• E80942
• 1800477-35-3

• Inchi： 1S/C18H21N3O3/c1-4-8-23-12-6-5-7-13(9-12)24-17-11-16-15(10-14(17)19)20(2)18(22)21(16)3/h5-7,9-11H,4,8,19H2,1-3H3
• InChI Key： GOCYRUJORHJQLB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCCC)C1C(=CC2=C(C=1)N(C)C(N2C)=O)N

Computed Properties

• Exact Mass: 327.15829154 g/mol
• Monoisotopic Mass: 327.15829154 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68
• Molecular Weight: 327.4

Additional information on 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one

Research Brief on 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one (CAS: 1800477-35-3)

The compound 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one (CAS: 1800477-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole core and propoxyphenoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one exhibits selective binding affinity to certain protein targets, which could be leveraged for the treatment of inflammatory and metabolic disorders. The compound's structural features, including the amino and propoxyphenoxy groups, are believed to contribute to its bioactivity and selectivity.

Recent synthetic approaches have optimized the production of this compound, ensuring higher yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the process. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, computational modeling has provided insights into the compound's interaction with biological targets, aiding in the design of derivatives with enhanced efficacy.

Pharmacological evaluations have demonstrated that 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies have shown promising results in animal models, particularly in reducing markers of inflammation and improving metabolic parameters. These findings underscore the compound's potential as a therapeutic agent, though further studies are needed to fully elucidate its safety and efficacy profiles.

In conclusion, 5-Amino-1,3-dimethyl-6-(3-propoxyphenoxy)-1H-benzo[d]imidazol-2(3H)-one (CAS: 1800477-35-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with encouraging preclinical data, warrant continued investigation. Future research should focus on mechanistic studies, optimization of derivatives, and translational applications to harness its full therapeutic potential.